Cas no 718606-30-5 (2,2'-Bipyrimidine, 5-ethynyl-)

• Product Name: 2,2'-Bipyrimidine, 5-ethynyl-
• CAS No: 718606-30-5
• MF: C₁₀H₆N₄
• MW: 182.181440830231
• CID: 4156468
• PubChem ID: 85978441
• Update Time: 2025-04-24

2,2'-Bipyrimidine, 5-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bipyrimidine, 5-ethynyl-
• 5-ethynyl-2,2'-bipyrimidine
• 718606-30-5

• Inchi： 1S/C10H6N4/c1-2-8-6-13-10(14-7-8)9-11-4-3-5-12-9/h1,3-7H
• InChI Key： CIKAXUZVHXYRNY-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=N2)=NC=C(C#C)C=N1

Computed Properties

• Exact Mass: 182.059246208Da
• Monoisotopic Mass: 182.059246208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.6Ų